Cas no 1803760-62-4 (Methyl 2-(bromomethyl)-6-(2-cyanoethyl)benzoate)

• Product Name: Methyl 2-(bromomethyl)-6-(2-cyanoethyl)benzoate
• CAS No: 1803760-62-4
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4950692
• Update Time: 2025-10-29

Methyl 2-(bromomethyl)-6-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-6-(2-cyanoethyl)benzoate

• Inchi： 1S/C12H12BrNO2/c1-16-12(15)11-9(6-3-7-14)4-2-5-10(11)8-13/h2,4-5H,3,6,8H2,1H3
• InChI Key： RMBNEAKMICKVOE-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(CCC#N)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-(bromomethyl)-6-(2-cyanoethyl)benzoate

Methyl 2-(bromomethyl)-6-(2-cyanoethyl)benzoate (CAS No. 1803760-62-4)

Methyl 2-(bromomethyl)-6-(2-cyanoethyl)benzoate, with the CAS number 1803760-62-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its unique structural features that include a bromomethyl group and a cyanoethyl substituent. These structural elements not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in synthetic chemistry and drug development.

The benzoate moiety is well-known for its role in various biological processes and pharmaceutical applications. It serves as a key structural component in many drugs due to its ability to enhance bioavailability and metabolic stability. In the case of Methyl 2-(bromomethyl)-6-(2-cyanoethyl)benzoate, the presence of the bromomethyl group introduces a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This reactivity is particularly useful in cross-coupling reactions, which are fundamental to modern drug discovery and development.

The cyanoethyl substituent further enhances the compound's versatility. The cyano group (-CN) is known for its ability to participate in various chemical transformations, including nucleophilic substitution reactions, while the ethyl chain provides additional steric and electronic effects that can be fine-tuned for specific applications. Together, these features make Methyl 2-(bromomethyl)-6-(2-cyanoethyl)benzoate a promising candidate for use in the synthesis of novel pharmaceuticals and bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of benzoate derivatives in the development of new therapeutic agents. Studies have demonstrated that modifications at the benzoate core can significantly influence the pharmacokinetic properties of drugs, including their solubility, stability, and target binding affinity. The unique combination of functional groups in Methyl 2-(bromomethyl)-6-(2-cyanoethyl)benzoate positions it as a valuable building block for designing molecules with enhanced therapeutic potential.

In particular, the bromomethyl group offers a convenient handle for further functionalization through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are widely employed in drug synthesis to introduce aryl or heteroaryl groups into molecular frameworks, thereby creating more complex and biologically active structures. The cyanoethyl moiety can also be transformed into other functional groups, such as carboxamides or esters, through selective hydrogenation or hydrolysis, further expanding the synthetic possibilities.

The application of Methyl 2-(bromomethyl)-6-(2-cyanoethyl)benzoate extends beyond academic research into industrial pharmaceutical development. Its structural features make it an attractive candidate for use in library synthesis programs aimed at identifying novel drug candidates. High-throughput screening campaigns have increasingly relied on such versatile intermediates to generate diverse chemical scaffolds for biological evaluation. The compound's compatibility with modern synthetic methodologies ensures that it can be integrated into streamlined production processes, reducing both time-to-market and development costs.

From a mechanistic standpoint, the reactivity of Methyl 2-(bromomethyl)-6-(2-cyanoethyl)benzoate has been studied extensively in recent years. Researchers have explored its behavior in various reaction conditions to optimize yields and selectivity. For instance, investigations into palladium-catalyzed reactions have revealed that ligand choice and reaction temperature can significantly influence the outcome of cross-coupling processes involving this compound. Such insights are crucial for developing robust synthetic protocols that can be reliably applied on an industrial scale.

The cyano group's participation in these transformations has also been examined in detail. Studies have shown that under certain conditions, the cyano group can undergo nucleophilic addition or reduction, providing multiple pathways for modifying the molecular structure. This flexibility is particularly valuable when designing molecules with specific biological activities, as it allows chemists to fine-tune both electronic and steric properties.

Emerging research trends indicate that Methyl 2-(bromomethyl)-6-(2-cyanoethyl)benzoate may find utility in other areas beyond traditional drug development. For example, its ability to participate in polymerization reactions suggests potential applications in materials science, particularly in the synthesis of functional polymers or coatings with tailored properties. Additionally, its compatibility with green chemistry principles makes it an attractive choice for researchers seeking sustainable alternatives to more hazardous reagents.

The compound's role as an intermediate has also been recognized in agrochemical research. Benzoate derivatives are known to exhibit various biological activities relevant to crop protection and pest management. By incorporating Methyl 2-(bromomethyl)-6-(2-cyanoethyl)benzoate into synthetic routes, chemists can develop novel agrochemicals with improved efficacy and environmental profiles.

In conclusion, Methyl 2-(bromomethyl)-6-(2-cyanoethyl)benzoate (CAS No. 1803760-62-4) represents a versatile and multifunctional compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on pharmaceuticals, materials science, and agrochemicals alike. As research continues to uncover new ways to leverage this compound's reactivity and functionality, its importance is likely to grow further within both academic and industrial settings.